5-[3-(Methoxy)propylthio]imidazo[1,2-a]pyridine

• Molecular Formula: C11H14N2OS
• Molecular Weight: 222.31 g/mol
• IUPAC Name: 5-(3-methoxypropylsulfanyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C11H14N2OS/c1-14-8-3-9-15-11-5-2-4-10-12-6-7-13(10)11/h2,4-7H,3,8-9H2,1H3
• InChI Key: MWQMCEDPFHHHPC-UHFFFAOYSA-N
• Canonical SMILES: COCCCSC1=CC=CC2=NC=CN21

Description

5-[3-(Methoxy)propylthio]imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C11H14N2OS and its molecular weight is 222.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 5-[3-(hydroxy)propylthio]imidazo[1,2-a]pyridine (803 mg, 3.86 mmoles) in tetrahydrofuran (30 ml) was added 60% sodium hydride in oil (0.19 g, 4.6 mmoles) with stirring under ice-cooling and the mixture was further stirred under ice-cooling for 30 minutes. To the reaction mixture was added methyl iodide (0.36 ml, 5.8 mmoles), followed by stirring at room temperature overnight. The reaction mixture was poured into water, which was extracted with methylene chloride (30 ml×3). The methylene chloride layers were combined and dried over anhydrous magnesium sulfate. After the solvent was distilled off, the residue was purified by column chromatography (eluent:ethyl acetate) to obtain 308 mg of the desired product (35.9%, light brown oily product).